![molecular formula C18H21FN2O3S B3451850 N~2~-(2-fluorophenyl)-N~1~-(4-isopropylphenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B3451850.png)
N~2~-(2-fluorophenyl)-N~1~-(4-isopropylphenyl)-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~2~-(2-fluorophenyl)-N~1~-(4-isopropylphenyl)-N~2~-(methylsulfonyl)glycinamide is a chemical compound that has been widely studied for its potential pharmacological properties. This compound is commonly referred to as "compound X" in scientific literature. It has been shown to have various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The exact mechanism of action of N~2~-(2-fluorophenyl)-N~1~-(4-isopropylphenyl)-N~2~-(methylsulfonyl)glycinamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit cancer cell growth, reduce inflammation, and have analgesic effects. In addition, it has been shown to have low toxicity in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using N~2~-(2-fluorophenyl)-N~1~-(4-isopropylphenyl)-N~2~-(methylsulfonyl)glycinamide in lab experiments is its potential as a treatment for cancer and inflammatory conditions. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several potential future directions for research on N~2~-(2-fluorophenyl)-N~1~-(4-isopropylphenyl)-N~2~-(methylsulfonyl)glycinamide. One direction is to further investigate its potential as a treatment for various types of cancer and inflammatory conditions. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective treatments. Additionally, further research could be done to optimize the synthesis method for this compound, which could make it more widely available for research purposes.
Scientific Research Applications
N~2~-(2-fluorophenyl)-N~1~-(4-isopropylphenyl)-N~2~-(methylsulfonyl)glycinamide has been extensively studied for its potential pharmacological properties. It has been shown to have activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. In addition, it has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory conditions.
properties
IUPAC Name |
2-(2-fluoro-N-methylsulfonylanilino)-N-(4-propan-2-ylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN2O3S/c1-13(2)14-8-10-15(11-9-14)20-18(22)12-21(25(3,23)24)17-7-5-4-6-16(17)19/h4-11,13H,12H2,1-3H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXJDSENCCQKFBY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)CN(C2=CC=CC=C2F)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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